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Compound of Interest

Compound Name: Methyl henicosaneate

Cat. No.: B164352

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
methyl henicosanoate, a long-chain fatty acid ester.

Key Safety and Physical Data

To facilitate safe handling, key quantitative data for methyl henicosanoate has been compiled

below.
Property Value Source
Molecular Formula C22H4402 [1]
Molecular Weight 340.6 g/mol [1]
Physical State Solid, Crystal - Powder [2]
Color White - Pale yellow [2]
Melting Point 47°C [2]
Hazard Classification Not classified as hazardous 3]

waste
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Experimental Protocols: Disposal of Methyl
Henicosanoate

The following protocol outlines the step-by-step procedure for the safe disposal of methyl
henicosanoate.

1. Personal Protective Equipment (PPE) and Safety Precautions:
e Handling: Perform all handling in a well-ventilated area.[2]

o Personal Protective Equipment: Wear appropriate PPE, including safety goggles, gloves
(such as rubber gloves), and a lab coat.[2]

» Hygiene: Wash hands and face thoroughly after handling.[2]
o Spills: In case of a spill, be aware of a potential slip hazard.[3]
2. Disposal Procedure:

Methyl henicosanoate is not classified as a hazardous waste.[1][3] However, all waste disposal
must comply with local, state, and federal regulations.[4]

o Step 1: Waste Identification: Ensure the waste is solely methyl henicosanoate and not mixed
with any hazardous substances. If mixed, it must be treated as hazardous waste.

o Step 2: Check Local Regulations: Before proceeding, consult your institution's environmental
health and safety (EHS) office or local waste disposal regulations to confirm the proper
disposal method for non-hazardous chemical waste.[3][5][6]

o Step 3: Waste Collection:

o For small quantities, place the solid methyl henicosanoate into a suitable, labeled
container for waste disposal.[4]

o Avoid discharge into sewers.[3]

» Step 4: Final Disposal:
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o Based on safety data sheets, the recommended disposal method for this non-hazardous
substance is landfilling.[3]

o Arrange for pickup by a certified waste disposal company or follow your institution's
specific procedures for non-hazardous solid waste. Some facilities may allow for disposal
in regular trash if deemed appropriate by local authorities.[5]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
henicosanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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